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Compound of Interest

Compound Name: 4-methoxy DMT

Cat. No.: B116791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-methoxy-N,N-dimethyltryptamine (4-methoxy-DMT) is a tryptamine derivative with

psychedelic properties, acting as a serotonin receptor modulator.[1] As a positional isomer of

the more well-known 5-MeO-DMT, it is of significant interest in neuropharmacological research

and forensic analysis. The availability of a well-characterized analytical reference standard is

crucial for the accurate identification and quantification of 4-methoxy-DMT in various matrices.

These application notes provide detailed protocols for the synthesis, purification, and analytical

characterization of 4-methoxy-DMT.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of 4-methoxy-DMT is

essential for its use as a reference standard.
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Property Value Reference

Formal Name
4-methoxy-N,N-dimethyl-1H-

indole-3-ethanamine
[2]

Synonyms 4-MeO-DMT, O-methylpsilocin [1]

CAS Number 3965-97-7 [2]

Molecular Formula C₁₃H₁₈N₂O [2]

Formula Weight 218.3 g/mol [2]

Purity ≥98% [2][3]

Appearance Crystalline solid [2]

UV λmax 222, 268, 292 nm [2][3]

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, Ethanol: 30 mg/ml
[2]

Synthesis and Purification
The Speeter-Anthony tryptamine synthesis is a widely recognized method for the preparation of

N,N-dialkylated tryptamines and can be adapted for the synthesis of 4-methoxy-DMT.[4][5] The

general workflow involves the reaction of 4-methoxyindole with oxalyl chloride, followed by

reaction with dimethylamine and subsequent reduction.
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Caption: Speeter-Anthony synthesis and purification workflow for 4-methoxy-DMT.
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Detailed Protocol (Generalized)
Step 1: Synthesis of 4-methoxy-indole-3-glyoxylyl chloride

In a fume hood, dissolve 4-methoxyindole in a suitable anhydrous solvent (e.g., diethyl ether

or THF) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add a solution of oxalyl chloride in the same anhydrous solvent to the cooled indole

solution with stirring.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified time to ensure complete reaction. The formation of a precipitate is expected.

Step 2: Synthesis of 4-methoxy-N,N-dimethyl-indole-3-glyoxylamide

Cool the suspension from Step 1 in an ice bath.

Slowly add a solution of dimethylamine in the same anhydrous solvent.

After the addition, allow the reaction to warm to room temperature and stir for several hours.

Filter the resulting mixture and wash the solid with water to remove any salts. The solid

product is the glyoxylamide intermediate.

Step 3: Reduction to 4-methoxy-DMT

In a separate flask under an inert atmosphere, prepare a suspension of a suitable reducing

agent, such as lithium aluminum hydride (LiAlH₄), in an anhydrous solvent like THF.

Slowly add the dried glyoxylamide intermediate from Step 2 to the reducing agent

suspension.

After the addition, reflux the mixture for several hours to ensure complete reduction.
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Carefully quench the reaction by the sequential addition of water and an aqueous base

solution.

Filter the resulting mixture and extract the filtrate with an organic solvent (e.g., ethyl acetate).

Dry the combined organic extracts over an anhydrous salt (e.g., sodium sulfate), filter, and

concentrate under reduced pressure to obtain the crude 4-methoxy-DMT.

Step 4: Purification

Purify the crude product by column chromatography on silica gel, using an appropriate

solvent system (e.g., a gradient of methanol in dichloromethane) to isolate the 4-methoxy-

DMT.

Further purify the isolated product by recrystallization from a suitable solvent (e.g., heptane

or a mixture of ethyl acetate and hexane) to obtain a crystalline solid of high purity (≥98%).

Dry the final product under vacuum to remove any residual solvent. The purity should be

confirmed by analytical techniques such as HPLC, GC-MS, and NMR.

Analytical Protocols
Accurate and reproducible analytical methods are essential for the characterization and

quantification of 4-methoxy-DMT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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